Cas no 1785477-68-0 (3-(Azetidin-3-yl)-5-(2-methylpropyl)-1,2,4-oxadiazole)

• Product Name: 3-(Azetidin-3-yl)-5-(2-methylpropyl)-1,2,4-oxadiazole
• CAS No: 1785477-68-0
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5717296
• PubChem ID: 84658074
• Update Time: 2025-09-28

3-(Azetidin-3-yl)-5-(2-methylpropyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(Azetidin-3-yl)-5-(2-methylpropyl)-1,2,4-oxadiazole
• EN300-1590707
• 1785477-68-0

• Inchi： 1S/C9H15N3O/c1-6(2)3-8-11-9(12-13-8)7-4-10-5-7/h6-7,10H,3-5H2,1-2H3
• InChI Key： DHJABNWNGYDUSR-UHFFFAOYSA-N
• SMILES： O1C(CC(C)C)=NC(C2CNC2)=N1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51Ų

Additional information on 3-(Azetidin-3-yl)-5-(2-methylpropyl)-1,2,4-oxadiazole

3-(Azetidin-3-yl)-5-(2-methylpropyl)-1,2,4-oxadiazole: A Comprehensive Overview

The compound 3-(Azetidin-3-yl)-5-(2-methylpropyl)-1,2,4-oxadiazole, identified by the CAS registry number CAS No. 1785477-68-0, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of heterocyclic compounds, specifically the oxadiazole family, which has garnered significant attention in recent years due to its potential in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 3-(Azetidin-3-yl)-5-(2-methylpropyl)-1,2,4-oxadiazole consists of an oxadiazole ring fused with an azetidine moiety and a 2-methylpropyl group. The oxadiazole ring is a five-membered aromatic structure containing two nitrogen atoms and one oxygen atom. This arrangement imparts the molecule with unique electronic properties and reactivity. The azetidine group, a four-membered saturated ring containing one nitrogen atom, adds flexibility and enhances the molecule's ability to interact with biological targets. The 2-methylpropyl group further contributes to the molecule's hydrophobicity and stability.

Recent studies have highlighted the potential of CAS No. 1785477-68-0 in drug discovery. Researchers have explored its ability to modulate various biological pathways, including kinase activity and receptor binding. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The results suggest that it could serve as a lead compound for developing novel anti-cancer therapies.

In addition to its pharmaceutical applications, 3-(Azetidin-3-yl)-5-(2-methylpropyl)-1,2,4-oxadiazole has shown promise in agrochemical research. Scientists have investigated its potential as a herbicide or fungicide due to its ability to inhibit key enzymes in plant pathogens. A study conducted by agricultural researchers found that this compound effectively inhibits the growth of Fusarium species, a common cause of crop diseases. These findings underscore its potential as a sustainable solution for crop protection.

The synthesis of CAS No. 1785477-68-0 involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution and cyclization reactions. Researchers have optimized the synthesis pathway to achieve high yields and purity levels. The development of efficient synthetic routes has been crucial for scaling up production and making this compound more accessible for further research and commercial applications.

From a materials science perspective, 3-(Azetidin-3-yl)-5-(2-methylpropyl)-1,2,4-oxadiazole has been explored as a building block for advanced materials such as polymers and coordination complexes. Its ability to form stable coordination bonds with metal ions makes it a valuable component in designing functional materials for applications like sensors and catalysts.

In conclusion, CAS No. 1785477-68-0, or 3-(Azetidin-3-yl)-5-(2-methylpropyl)-1,2,4 oxadiazole, is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse interactions with biological systems and materials, making it an attractive target for further research and development. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in shaping innovative solutions in medicine, agriculture, and materials science.